Cas no 2171770-80-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid)

3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a cyclopentane backbone with a hexynylamide side chain. Its key structural attributes include the Fmoc group, which facilitates solid-phase peptide synthesis (SPPS) by enabling selective deprotection under mild basic conditions. The alkyne functionality (hex-4-ynamido) offers a versatile handle for click chemistry applications, such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), enabling site-specific bioconjugation or labeling. The cyclopentane core contributes to conformational rigidity, potentially enhancing peptide stability or modulating binding interactions. This compound is particularly valuable in peptide research, where its orthogonal reactivity and structural features support the synthesis of modified peptides or peptidomimetics for biochemical and pharmaceutical studies.
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid structure
2171770-80-0 structure
Product Name:3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid
CAS No:2171770-80-0
MF:C27H28N2O5
MW:460.521627426147
CID:6560939
PubChem ID:165778718
Update Time:2025-05-21

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid
    • EN300-1473478
    • 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]cyclopentane-1-carboxylic acid
    • 2171770-80-0
    • Inchi: 1S/C27H28N2O5/c1-2-3-12-24(25(30)28-18-14-13-17(15-18)26(31)32)29-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: QSMAPDZHAWKOKB-UHFFFAOYSA-N
    • SMILES: OC(C1CCC(C1)NC(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 460.19982200g/mol
  • Monoisotopic Mass: 460.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 807
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 105Ų

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid Pricemore >>

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Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171770-80-0, known as 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and an alkyne functionality. These features make it a versatile building block for various applications, particularly in the synthesis of advanced materials and bioactive molecules.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under mild conditions while being easily removable under specific cleavage conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a hexynamide moiety. This arrangement suggests potential applications in the construction of peptide-based materials or as intermediates in complex molecule synthesis. The presence of the cyclopentane ring adds rigidity and stability to the molecule, enhancing its mechanical properties and making it suitable for use in polymer systems or as a rigid linker in supramolecular assemblies.

Recent studies have highlighted the importance of alkyne functionalities in click chemistry and other conjugate addition reactions. The hexynamide moiety in this compound provides a reactive site for such transformations, enabling the creation of cross-linked networks or functionalized surfaces. For instance, researchers have explored the use of similar compounds in the development of stimuli-responsive materials, where the alkyne group serves as a key reactive site for dynamic covalent chemistry.

From a synthetic perspective, this compound represents a convergence of multiple advanced organic synthesis techniques. The construction of the cyclopentane ring likely involves either cycloaddition reactions or iterative coupling strategies, while the incorporation of the Fmoc group requires precise control over protecting group chemistry. The overall synthesis pathway underscores the importance of modular design in modern organic synthesis, where individual components are synthesized separately before being assembled into the final product.

Looking ahead, the potential applications of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid are vast and varied. Its combination of a rigid cyclopentane ring, an Fmoc protecting group, and an alkyne functionality makes it an ideal candidate for use in drug delivery systems, where such features can be leveraged to enhance bioavailability or target specificity. Additionally, its role as a precursor for more complex molecules could pave the way for innovative solutions in areas such as nanotechnology and biotechnology.

In conclusion, this compound represents a fascinating intersection of organic chemistry and materials science. Its unique structure and functional groups position it as a valuable tool for researchers seeking to develop advanced materials and bioactive molecules. As ongoing research continues to uncover new applications and synthetic strategies, compounds like this one will undoubtedly play a pivotal role in shaping the future of chemical innovation.

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